Cas no 848756-46-7 (3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate)
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- [3-(4-methoxyphenyl)-4-oxochromen-7-yl] 4-nitrobenzoate
- 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate
-
- Inchi: 1S/C23H15NO7/c1-29-17-8-4-14(5-9-17)20-13-30-21-12-18(10-11-19(21)22(20)25)31-23(26)15-2-6-16(7-3-15)24(27)28/h2-13H,1H3
- InChI Key: MATZCGJIEXFIFQ-UHFFFAOYSA-N
- SMILES: C1OC2=CC(OC(=O)C3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-1378-2μmol |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-5μmol |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-10μmol |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-20μmol |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-1mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-2mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-3mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-4mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-5mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1378-10mg |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate |
848756-46-7 | 10mg |
$79.0 | 2023-09-11 |
3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate
Professional Introduction to 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate (CAS No. 848756-46-7) in Modern Chemical and Pharmaceutical Research
The compound 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate, identified by the CAS number 848756-46-7, represents a significant molecule in the realm of chemical biology and pharmaceutical innovation. This chromenone derivative, characterized by its intricate aromatic structure, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both methoxy and nitro substituents on its benzene ring system contributes to its unique electronic and steric properties, making it a valuable candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those derived from chromenone scaffolds. These molecules are celebrated for their versatility in interacting with biological targets, often exhibiting potent pharmacological activity. The 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate structure exemplifies this trend, combining the stability of the chromenone core with functional groups that enhance binding affinity and metabolic profile.
One of the most compelling aspects of this compound is its potential as a scaffold for medicinal chemistry. The methoxy group at the para position relative to the nitro group introduces a balance of electron-donating and electron-withdrawing effects, which can be fine-tuned to modulate receptor interactions. Such structural features are particularly relevant in the design of kinase inhibitors, where precise spatial orientation of substituents is critical for efficacy. Current research indicates that derivatives of this nature may exhibit inhibitory activity against various kinases implicated in cancer and inflammatory diseases.
Moreover, the chromenone moiety itself has been extensively studied for its bioactivity. Chromenones are known to possess antioxidant, anti-inflammatory, and antimicrobial properties, largely attributed to their ability to scavenge reactive oxygen species and modulate signaling pathways. The 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate derivative leverages these inherent properties while introducing additional functionality through the benzoate group. This extension not only enhances solubility but also provides a site for further chemical modification, enabling the synthesis of libraries of analogs with tailored pharmacokinetic profiles.
Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate. Molecular docking studies have demonstrated its potential binding affinity to targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are overexpressed in several pathological conditions. The nitro group, in particular, has been shown to improve binding interactions by engaging hydrogen bonds or participating in π-stacking interactions with aromatic residues in protein active sites.
In vitro assays have provided preliminary evidence supporting the therapeutic potential of this compound. Preliminary screening results suggest that it may exhibit inhibitory effects on enzymes involved in tumor proliferation and angiogenesis. These findings align with emerging trends in oncology research, where multi-target inhibition is increasingly recognized as a viable strategy for overcoming drug resistance. The structural motif of 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate also suggests potential applications beyond oncology, including neuroprotective and cardioprotective therapies.
The synthesis of this compound presents an interesting challenge due to its complex aromatic framework. Traditional synthetic routes often involve multi-step sequences involving condensation reactions, nitration, and methylation steps. However, recent methodologies have focused on optimizing these processes to improve yield and purity while reducing environmental impact. Catalytic approaches have been explored to minimize waste generation, aligning with growing emphasis on green chemistry principles in pharmaceutical manufacturing.
As research progresses, the application scope of 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate is expected to expand beyond traditional drug development. Its unique structural features make it an attractive candidate for use as an intermediate in synthesizing more complex bioactive molecules. Additionally, its stability under various conditions renders it suitable for formulation into novel drug delivery systems designed for targeted release or controlled release profiles.
The integration of machine learning algorithms into drug discovery pipelines has further enhanced the exploration of compounds like 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate. Predictive models can identify optimal substitution patterns on the chromenone core based on vast datasets of known bioactive molecules. This approach not only accelerates hit identification but also provides insights into structure-function relationships that guide rational design efforts.
In conclusion,3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-ylyl 4-nitrobenzoate (CAS No. 848756-46-7) stands as a promising entity in chemical biology and pharmaceutical research. Its unique structural attributes offer a rich foundation for developing novel therapeutics targeting a range of diseases. As methodologies for synthesis and analysis continue to evolve, this compound is poised to play an increasingly significant role in advancing medical science toward more effective treatments for human health challenges.
848756-46-7 (3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)